Cas no 81190-89-8 (Methyl 4-bromo-1H-pyrazole-3-carboxylate)

Methyl 4-bromo-1H-pyrazole-3-carboxylate structure
81190-89-8 structure
Product Name:Methyl 4-bromo-1H-pyrazole-3-carboxylate
CAS No:81190-89-8
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD00466326
CID:720522
PubChem ID:2828046
Update Time:2025-09-20

Methyl 4-bromo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-1H-pyrazole-3-carboxylate
    • 1H-Pyrazole-3-carboxylicacid, 4-bromo-, methyl ester
    • 4-BROMO-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • 4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
    • methyl 4-bromo-1H-pyrazole-5-carboxylate
    • BESTIPHARMA 518-955
    • bromo-4 carbomethoxy-5 pyrazole
    • 1H-Pyrazole-3-carboxylic acid, 4-bromo-, methyl ester
    • KWQDACZQHJCUNK-UHFFFAOYSA-N
    • J-522314
    • 1H-PYRAZOLE-5-CARBOXYLIC ACID, 4-BROMO-, METHYL ESTER
    • STK315331
    • AKOS000310357
    • SCHEMBL13726965
    • 1639902-31-0
    • BCP23475
    • ALBB-010454
    • MFCD00619124
    • SY030486
    • O11931
    • 190263-20-8
    • BBL013079
    • 1H-Pyrazole-3-carboxylic acid,4-bromo-,methyl ester
    • 4-bromopyrazole-3-carboxylic acid methyl ester
    • DB-075744
    • FS-2160
    • AB06264
    • SR-01000390601
    • AKOS003744357
    • AH-034/11365123
    • CS-W019707
    • SR-01000390601-1
    • DTXSID50385177
    • EN300-138289
    • MFCD00466326
    • 81190-89-8
    • methyl 4-bromopyrazole-3-carboxylate
    • MDL: MFCD00466326
    • Inchi: 1S/C5H5BrN2O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,1H3,(H,7,8)
    • InChI Key: KWQDACZQHJCUNK-UHFFFAOYSA-N
    • SMILES: O=C(C1C(Br)=CNN=1)OC

Computed Properties

  • Exact Mass: 203.95300
  • Monoisotopic Mass: 203.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.781
  • Boiling Point: 318 ºC
  • Flash Point: 146 ºC
  • PSA: 54.98000
  • LogP: 0.95880

Methyl 4-bromo-1H-pyrazole-3-carboxylate Security Information

Methyl 4-bromo-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-bromo-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
036152-1g
4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
81190-89-8 95%
1g
£39.00 2022-03-01
Fluorochem
036152-5g
4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
81190-89-8 95%
5g
£101.00 2022-03-01
Fluorochem
036152-10g
4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
81190-89-8 95%
10g
£156.00 2022-03-01
Fluorochem
036152-25g
4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
81190-89-8 95%
25g
£320.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
061214-1g
Methyl 4-bromo-1H-pyrazole-3-carboxylate
81190-89-8
1g
1868.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MW610-20g
Methyl 4-bromo-1H-pyrazole-3-carboxylate
81190-89-8 95+%
20g
1152.0CNY 2021-08-04
Chemenu
CM111041-10g
methyl 4-bromo-1H-pyrazole-3-carboxylate
81190-89-8 95%
10g
$228 2021-08-06
Chemenu
CM111041-25g
methyl 4-bromo-1H-pyrazole-3-carboxylate
81190-89-8 95%
25g
$455 2021-08-06
TRC
M295928-100mg
Methyl 4-bromo-1h-pyrazole-3-carboxylate
81190-89-8
100mg
$64.00 2023-05-18
TRC
M295928-250mg
Methyl 4-bromo-1h-pyrazole-3-carboxylate
81190-89-8
250mg
$81.00 2023-05-18

Methyl 4-bromo-1H-pyrazole-3-carboxylate Production Method

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd